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Compound of Interest

Compound Name: 2-(2-Aminopyridin-3-yl)acetic acid

Cat. No.: B178834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The Janus kinase (JAK) family of enzymes, particularly JAK2, plays a pivotal role in signal

transduction pathways that govern cell growth, differentiation, and immune response.

Dysregulation of the JAK/STAT signaling cascade is a known driver in various

myeloproliferative neoplasms (MPNs) and inflammatory diseases, making JAK2 a critical

therapeutic target. Aminopyridine-based compounds have emerged as a promising class of

small molecule inhibitors targeting the ATP-binding site of JAK2. This guide provides a

comparative analysis of several key aminopyridine derivatives, supported by experimental data,

to aid in ongoing research and drug development efforts.

Data Presentation: Comparative Inhibitory Activity
The following tables summarize the in vitro potency and cellular activity of selected

aminopyridine derivatives against JAK family kinases. These compounds have been developed

and characterized in various studies, demonstrating a range of potencies and selectivities.

Table 1: In Vitro Kinase Inhibitory Activity of Aminopyridine Derivatives
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Compoun
d ID

JAK1 IC₅₀
(nM)

JAK2 IC₅₀
(nM)

JAK3 IC₅₀
(nM)

Selectivit
y
(JAK1/JA
K2)

Selectivit
y
(JAK3/JA
K2)

Referenc
e

12k - 6 - - - [1][2]

12l - 3 - - - [1][2]

16m-(R) >255 3 >228 >85 >76 [1]

21b 2484 9 1656 276 184 [1][2][3]

A8 193 5 273 38.6 54.6 [4]

KRC-180 -
Direct

Inhibition
- - - [5]

11r - 2.01 104.40 - 51.94 [6]

Note: '-' indicates data not available in the cited sources. IC₅₀ values represent the half-

maximal inhibitory concentration.

Table 2: Cellular Activity of Aminopyridine Derivatives

Compound ID Cell Line Assay Type
Cellular IC₅₀
(µM)

Reference

12k HEL Antiproliferative - [1][2]

12l HEL Antiproliferative - [1][2]

21b HEL Antiproliferative
Significant

Activity
[1][2][3]

KRC-180 HEL92.1.7 Antiproliferative
Suppressed

Growth
[5]

11r HEL Antiproliferative 1.10 [6]

11r MV4-11 Antiproliferative 0.00943 [6]
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Note: '-' indicates specific IC₅₀ value not provided in the abstract. "Significant Activity" and

"Suppressed Growth" are qualitative descriptions from the source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Aminopyridine Derivatives as Potent JAK2 Inhibitors: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178834#comparative-analysis-of-jak2-inhibition-by-
aminopyridine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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